Cas no 566144-93-2 (2-{6-methyl-2,4-dioxo-1,3-diazaspiro4.5decan-3-yl}-N-(2-methylphenyl)acetamide)

• Product Name: 2-{6-methyl-2,4-dioxo-1,3-diazaspiro4.5decan-3-yl}-N-(2-methylphenyl)acetamide
• CAS No: 566144-93-2
• MF: C₁₈H₂₃N₃O₃
• MW: 329.39352440834
• CID: 5418029
• Update Time: 2025-05-19

2-{6-methyl-2,4-dioxo-1,3-diazaspiro4.5decan-3-yl}-N-(2-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(6-methyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl)-N-(2-methylphenyl)acetamide
• 2-{6-methyl-2,4-dioxo-1,3-diazaspiro4.5decan-3-yl}-N-(2-methylphenyl)acetamide

• Inchi： 1S/C18H23N3O3/c1-12-7-3-4-9-14(12)19-15(22)11-21-16(23)18(20-17(21)24)10-6-5-8-13(18)2/h3-4,7,9,13H,5-6,8,10-11H2,1-2H3,(H,19,22)(H,20,24)
• InChI Key： NXEKSXVOMYVLJV-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1C)(=O)CN1C(=O)C2(CCCCC2C)NC1=O

Additional information on 2-{6-methyl-2,4-dioxo-1,3-diazaspiro4.5decan-3-yl}-N-(2-methylphenyl)acetamide

Comprehensive Overview of 2-{6-methyl-2,4-dioxo-1,3-diazaspiro4.5decan-3-yl}-N-(2-methylphenyl)acetamide (CAS No. 566144-93-2)

2-{6-methyl-2,4-dioxo-1,3-diazaspiro4.5decan-3-yl}-N-(2-methylphenyl)acetamide, with the CAS number 566144-93-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of spirocyclic compounds, which are known for their unique structural properties and potential applications in drug discovery. The presence of a diazaspiro core and an acetamide moiety makes it a promising candidate for targeting specific biological pathways, particularly in the context of enzyme inhibition and receptor modulation.

In recent years, the demand for spirocyclic compounds like 2-{6-methyl-2,4-dioxo-1,3-diazaspiro4.5decan-3-yl}-N-(2-methylphenyl)acetamide has surged due to their versatility in medicinal chemistry. Researchers are particularly interested in their potential as kinase inhibitors or GPCR modulators, which are hot topics in the development of treatments for chronic diseases such as cancer and neurodegenerative disorders. The compound's CAS No. 566144-93-2 is frequently searched in academic databases and patent filings, reflecting its growing relevance in the scientific community.

The structural complexity of 2-{6-methyl-2,4-dioxo-1,3-diazaspiro4.5decan-3-yl}-N-(2-methylphenyl)acetamide offers a unique advantage in drug design. Its spirocyclic framework provides rigidity, which can enhance binding affinity to target proteins. Meanwhile, the 2-methylphenyl group introduces lipophilicity, potentially improving membrane permeability—a critical factor in oral drug bioavailability. These features align with current trends in small-molecule drug development, where researchers prioritize compounds with balanced physicochemical properties.

Another area of interest is the compound's potential role in central nervous system (CNS) drug discovery. Given the increasing prevalence of neurological conditions such as Alzheimer's and Parkinson's diseases, scientists are exploring novel spirocyclic scaffolds like 566144-93-2 for their ability to cross the blood-brain barrier. This aligns with frequent search queries such as "CNS-active spirocyclic compounds" and "neuroprotective small molecules," highlighting the compound's relevance to contemporary research.

From a synthetic chemistry perspective, 2-{6-methyl-2,4-dioxo-1,3-diazaspiro4.5decan-3-yl}-N-(2-methylphenyl)acetamide presents intriguing challenges and opportunities. The dioxo-diazaspiro moiety requires precise synthetic strategies, often involving multi-step reactions such as cyclocondensation and amide coupling. These methods are frequently discussed in forums and publications, as researchers seek efficient routes to access such complex structures. The compound's CAS No. 566144-93-2 is often cited in patent literature, underscoring its industrial significance.

In summary, 2-{6-methyl-2,4-dioxo-1,3-diazaspiro4.5decan-3-yl}-N-(2-methylphenyl)acetamide (566144-93-2) represents a compelling case study in modern drug discovery. Its structural features, combined with its potential applications in kinase inhibition and CNS therapeutics, make it a subject of ongoing investigation. As the scientific community continues to explore spirocyclic compounds, this molecule is likely to remain a focal point for innovation and development.